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Compound of Interest

Compound Name: 2,3-Dibromopyridine

Cat. No.: B049186

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of
2,3-Dibromopyridine, a key intermediate in pharmaceutical and agrochemical synthesis. This
document outlines its physical appearance and melting point, supported by detailed
experimental protocols for their determination. Furthermore, logical workflows for compound
characterization and synthesis are visualized to aid in research and development.

Core Physicochemical Data

Quantitative data for 2,3-Dibromopyridine is summarized in the table below for quick
reference.

Property Value Reference
Molecular Formula CsHsBrzN [1]
Molecular Weight 236.89 g/mol [1]
CAS Number 13534-89-9 [1]
Melting Point 56-60 °C [1]

White to light yellow crystalline
Appearance [2]

powder
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Experimental Protocols

Detailed methodologies for determining the physical properties of 2,3-Dibromopyridine are
crucial for ensuring data accuracy and reproducibility.

Determination of Physical Appearance

The physical appearance of a chemical compound is determined through visual inspection
under standard laboratory conditions.

Protocol:

o Sample Preparation: A small, representative sample of the substance is placed on a clean,
dry watch glass or in a clear glass vial.

o Observation: The sample is observed against a white background under adequate lighting.
» Description: The following characteristics are recorded:

o Physical State: Solid, liquid, or gas at ambient temperature and pressure. For 2,3-
Dibromopyridine, this is a solid.

o Form/Texture: Crystalline, powder, granular, etc. 2,3-Dibromopyridine is typically a
crystalline powder.[2]

o Color: The color of the substance is noted. 2,3-Dibromopyridine appears as a white to
light yellow powder.[2]

This qualitative assessment is a fundamental first step in the characterization of any chemical
substance.[3]

Melting Point Determination by Capillary Method

The melting point of a crystalline solid is a critical indicator of its purity.[4] The capillary method
is a widely used and reliable technique for this measurement.[5]

Protocol:
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e Sample Preparation: A small amount of the dry, finely powdered 2,3-Dibromopyridine is
placed on a clean, dry surface. The open end of a capillary tube is pressed into the powder
to collect a small sample.[6] The tube is then inverted and tapped gently to pack the solid
into the closed end, aiming for a sample height of 2-3 mm.[7]

o Apparatus Setup: The packed capillary tube is placed into a melting point apparatus, such as
a Mel-Temp or a Thiele tube filled with a suitable heating oil.[4] The apparatus should be
equipped with a calibrated thermometer or a digital temperature sensor.

e Heating and Observation:

o The sample is heated rapidly to a temperature approximately 15-20 °C below the expected
melting point.

o The heating rate is then reduced to a slow and steady 1-2 °C per minute to ensure thermal
equilibrium between the sample and the thermometer.[4]

o The sample is observed continuously through the magnifying eyepiece of the apparatus.
o Data Recording: Two temperatures are recorded to define the melting range:

o Tai: The temperature at which the first droplet of liquid is observed.[7]

o T2: The temperature at which the last solid crystal melts completely.[7]

o A sharp melting range (typically 0.5-2 °C) is indicative of a pure compound.[4] Impurities
tend to depress and broaden the melting range.[6]

Logical and Experimental Workflows

Visualizing experimental and logical processes can significantly enhance understanding and
implementation in a laboratory setting.
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Caption: A logical workflow for the physical characterization of a chemical compound.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b049186?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

2,3-Dibromopyridine is a valuable building block in organic synthesis. For instance, it is
utilized in the synthesis of various pharmaceutical agents.[2] The following diagram illustrates a
generalized synthetic pathway where 2,3-Dibromopyridine could be a starting material.
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Caption: A generalized synthetic workflow involving 2,3-Dibromopyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. 2,3-Dibromopyridine 97 13534-89-9 [sigmaaldrich.com]
. nbinno.com [nbinno.com]

. chemsafetypro.com [chemsafetypro.com]

. westlab.com [westlab.com]

1
2
3
e 4. chem.ucalgary.ca [chem.ucalgary.ca]
5
6. chm.uri.edu [chm.uri.edu]

7

. chem.libretexts.org [chem.libretexts.org]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b049186?utm_src=pdf-body
https://www.nbinno.com/?news/QEH-23-dibromopyridine-properties-applications-and-synthesis
https://www.benchchem.com/product/b049186?utm_src=pdf-body
https://www.benchchem.com/product/b049186?utm_src=pdf-body-img
https://www.benchchem.com/product/b049186?utm_src=pdf-body
https://www.benchchem.com/product/b049186?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/product/aldrich/705462
https://www.nbinno.com/?news/QEH-23-dibromopyridine-properties-applications-and-synthesis
https://www.chemsafetypro.com/Topics/CRA/Physical_State_Appearance_Odour.html
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.westlab.com/blog/measuring-melting-point
https://www.chm.uri.edu/mmcgregor/chm228/use_of_melting_point_apparatus.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 2,3-
Dibromopyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049186#2-3-dibromopyridine-melting-point-and-
appearance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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